Cas no 2309475-93-0 (Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2309475-93-0
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 5930088
• PubChem ID: 165739172
• Update Time: 2025-06-09

Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
• EN300-7428880
• 2309475-93-0
• Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C18H25BrN2O3/c1-16(2,3)24-15(22)21-11-17(12-21)6-8-18(23,9-7-17)14-5-4-13(19)10-20-14/h4-5,10,23H,6-9,11-12H2,1-3H3
• InChI Key： VNJJGKWAYJSVNQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2(CC1)CN(C(=O)OC(C)(C)C)C2)O

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate

Comprehensive Overview of Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2309475-93-0)

The compound Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2309475-93-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and bromopyridine moiety, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional groups make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds like Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate has surged due to their versatility in addressing unmet medical needs. Researchers are particularly interested in its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating specific enzymatic pathways is crucial. The presence of the bromine atom in the pyridine ring further enhances its reactivity, enabling precise modifications for targeted drug design.

The synthesis of Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate involves multi-step organic reactions, including spirocyclization and protecting group strategies. The tert-butyl carboxylate group plays a pivotal role in stabilizing the molecule during synthetic transformations, ensuring high yields and purity. This compound is often utilized in high-throughput screening (HTS) campaigns to identify novel lead compounds with enhanced pharmacological profiles.

From an industrial perspective, Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate is manufactured under stringent quality control measures to meet the standards of Good Manufacturing Practice (GMP). Its stability and solubility properties are meticulously optimized to facilitate its use in preclinical studies and formulation development. The compound's logP value and hydrogen bonding capacity are key parameters evaluated during drug candidate optimization.

Emerging trends in AI-driven drug discovery have further highlighted the importance of Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate. Computational models often leverage its structural features to predict binding affinities and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with the growing interest in personalized medicine, where tailored therapeutics are designed based on individual genetic profiles.

Environmental and regulatory considerations also play a role in the application of this compound. Its biodegradability and eco-friendly synthesis routes are increasingly prioritized to align with green chemistry principles. Researchers are exploring catalytic methods to minimize waste and reduce the use of hazardous reagents during its production.

In summary, Tert-butyl 7-(5-bromopyridin-2-yl)-7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2309475-93-0) represents a cutting-edge tool in modern drug development. Its unique architecture and functional diversity make it indispensable for advancing precision medicine and therapeutic innovation. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in addressing complex health challenges.